Cas no 2034580-65-7 (3-ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea)

• Product Name: 3-ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea
• CAS No: 2034580-65-7
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5553147
• PubChem ID: 91816079
• Update Time: 2025-05-20

3-ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-((6-(furan-2-yl)pyridin-3-yl)methyl)urea
• AKOS025318177
• 2034580-65-7
• 3-ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea
• F6482-6668
• 1-ethyl-3-[[6-(furan-2-yl)pyridin-3-yl]methyl]urea

• Inchi： 1S/C13H15N3O2/c1-2-14-13(17)16-9-10-5-6-11(15-8-10)12-4-3-7-18-12/h3-8H,2,9H2,1H3,(H2,14,16,17)
• InChI Key： FRLMLKVDMRWOQI-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CC(=CN=1)CNC(NCC)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea

3-Ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea

3-Ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea is a compound with the CAS number 2034580-65-7, which has garnered significant attention in recent scientific research due to its unique chemical structure and potential applications. This compound belongs to the class of ureas, which are widely studied in organic chemistry for their versatility in various chemical reactions and biological activities. The presence of a furan ring and a pyridine ring in its structure introduces interesting electronic and steric properties, making it a valuable molecule for further exploration.

The synthesis of 3-Ethyl-1-{[6-(furan-2-yl)pyridin-3-yl]methyl}urea involves a series of carefully designed organic reactions. Researchers have employed methodologies such as nucleophilic substitution, condensation reactions, and coupling reactions to achieve this complex structure. The incorporation of the furan group at the 6-position of the pyridine ring is particularly noteworthy, as it enhances the molecule's ability to participate in hydrogen bonding and π-interactions, which are critical for its biological activity.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. Its ability to act as a ligand in metalloenzyme inhibition has been explored, with promising results indicating its role in modulating enzyme activity. Additionally, the compound has shown potential as a precursor for more complex molecules, such as those used in drug delivery systems or as building blocks in supramolecular chemistry.

The structural features of 3-Ethyl-1-{[6-(furan-2-yl)pyridin-3 yl]methyl}urea, including its ethy group, furan ring, and pyridine ring, contribute to its unique electronic properties. These properties make it an ideal candidate for studying nonlinear optical properties, which are essential in modern photonics and optoelectronics. Researchers have also investigated its ability to form self-assembled monolayers, which could find applications in surface functionalization and nanotechnology.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests its potential as a lead compound for the development of anti-inflammatory agents. Furthermore, its ability to interact with DNA through intercalation has been explored, opening avenues for research into anticancer drug design.

The synthesis and characterization of 3-Ethyl-{[6-(furan)]methyl}urea have been reported in several high-profile journals, with researchers emphasizing its stability under various reaction conditions. Its solubility properties have also been studied extensively, making it a suitable candidate for formulation development in pharmaceutical applications.

Looking ahead, the versatility of this compound positions it as a valuable tool in both academic and industrial research settings. Its ability to serve as a building block for more complex molecules, combined with its intriguing biological profile, ensures that it will remain a focal point for future investigations.